Cas no 89332-53-6 (Formamide, N-(3-phenylpropyl)-)

• Product Name: Formamide, N-(3-phenylpropyl)-
• CAS No: 89332-53-6
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 603989
• PubChem ID: 12147094
• Update Time: 2025-10-28

Formamide, N-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Formamide, N-(3-phenylpropyl)-
• N-(3-phenylpropyl)formamide
• DTMJCJINCCWTTG-UHFFFAOYSA-N
• 3-phenylpropylformamide
• SCHEMBL1356645
• 89332-53-6
• DTXSID30478551
• AKOS014313813

• Inchi： 1S/C10H13NO/c12-9-11-8-4-7-10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8H2,(H,11,12)
• InChI Key： DTMJCJINCCWTTG-UHFFFAOYSA-N
• SMILES： O=CNCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Additional information on Formamide, N-(3-phenylpropyl)-

Recent Advances in the Study of Formamide, N-(3-phenylpropyl)- (CAS 89332-53-6)

Formamide, N-(3-phenylpropyl)- (CAS 89332-53-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of Formamide, N-(3-phenylpropyl)- as a key intermediate in the synthesis of various bioactive molecules. Its unique chemical structure, characterized by the presence of a phenylpropyl group attached to a formamide moiety, makes it a versatile building block in medicinal chemistry. Researchers have explored its utility in the design of novel inhibitors targeting enzymes involved in inflammatory and neurodegenerative diseases.

One of the most notable findings in recent years is the compound's potential as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and Alzheimer's. Formamide, N-(3-phenylpropyl)- has shown promise in disrupting specific PPIs, thereby offering a new avenue for therapeutic intervention. Experimental data from in vitro studies demonstrate its ability to bind to key protein domains, inhibiting pathological interactions.

In addition to its role in PPIs, Formamide, N-(3-phenylpropyl)- has been investigated for its neuroprotective properties. Preclinical studies using animal models of Parkinson's disease have revealed that the compound can mitigate oxidative stress and reduce neuronal apoptosis. These effects are attributed to its ability to scavenge reactive oxygen species (ROS) and modulate signaling pathways involved in cell survival. Such findings underscore its potential as a lead compound for developing neuroprotective agents.

The synthesis and optimization of Formamide, N-(3-phenylpropyl)- have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties. For instance, modifications to the phenylpropyl side chain have resulted in compounds with enhanced bioavailability and reduced toxicity. These developments are crucial for translating laboratory findings into clinically viable therapeutics.

Despite these promising advancements, challenges remain in the development of Formamide, N-(3-phenylpropyl)- based therapies. Issues such as off-target effects and limited solubility in aqueous environments need to be addressed through further structural optimization and formulation studies. Additionally, more comprehensive in vivo studies are required to validate its efficacy and safety profile.

In conclusion, Formamide, N-(3-phenylpropyl)- (CAS 89332-53-6) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a valuable subject of ongoing investigation. Future research should focus on overcoming current limitations and exploring its full potential in drug discovery and development.